Europium hydroxide (Eu(OH)3)
Overview
Description
Europium hydroxide is an inorganic compound with the chemical formula Eu(OH)₃. It is a pale pink solid that is sparingly soluble in water. Europium hydroxide is a member of the lanthanide series and exhibits unique luminescent properties, making it valuable in various scientific and industrial applications.
Preparation Methods
Synthetic Routes and Reaction Conditions: Europium hydroxide can be synthesized through several methods:
- Metallic europium reacts with water to form europium hydroxide and hydrogen gas:
Reaction with Water: 2Eu+6H2O→2Eu(OH)3+3H2
Hydrothermal Synthesis: Europium hydroxide can be synthesized through hydrothermal reactions, where europium salts are treated with a base under high temperature and pressure conditions.
Industrial Production Methods:
Precipitation Method: Europium chloride is hydrolyzed in the presence of propylene oxide to produce layered europium hydroxide.
Types of Reactions:
Oxidation: Europium hydroxide can be oxidized to europium oxide (Eu₂O₃) at elevated temperatures.
Europium hydroxide reacts with acids to form europium salts and water:Reaction with Acids: Eu(OH)3+3H+→Eu3++3H2O
Common Reagents and Conditions:
Oxidation: High temperatures are required for the oxidation of europium hydroxide to europium oxide.
Acid Reactions: Dilute acids such as hydrochloric acid or sulfuric acid are commonly used to react with europium hydroxide.
Major Products Formed:
Europium Oxide (Eu₂O₃): Formed through oxidation.
Europium Salts: Formed through reactions with acids.
Scientific Research Applications
Europium hydroxide has a wide range of applications in scientific research:
Luminescent Materials: Europium hydroxide is used in the production of luminescent materials for displays and lighting.
Catalysts: It serves as a catalyst in various chemical reactions due to its unique properties.
Biomedical Applications: Europium hydroxide is used in the development of contrast agents for magnetic resonance imaging (MRI) and drug delivery systems.
Environmental Applications: It is used in the removal of heavy metals and radionuclides from wastewater through adsorption processes.
Mechanism of Action
The mechanism by which europium hydroxide exerts its effects involves several molecular targets and pathways:
Luminescence: Europium hydroxide exhibits luminescent properties due to the excitation of electrons to higher energy levels and subsequent emission of light.
Catalysis: The hydroxyl groups on europium hydroxide act as active sites for catalytic reactions, facilitating the conversion of reactants to products.
Comparison with Similar Compounds
Europium hydroxide can be compared with other similar compounds in the lanthanide series:
Samarium Hydroxide (Sm(OH)₃): Similar to europium hydroxide, samarium hydroxide exhibits luminescent properties but with different emission spectra.
Gadolinium Hydroxide (Gd(OH)₃): Gadolinium hydroxide is used in MRI contrast agents due to its high magnetic moment, whereas europium hydroxide is primarily used for its luminescent properties.
Terbium Hydroxide (Tb(OH)₃): Terbium hydroxide also exhibits luminescent properties but is used in different applications such as green phosphors for displays.
Europium hydroxide stands out due to its unique combination of luminescent and catalytic properties, making it valuable in a wide range of scientific and industrial applications.
Properties
IUPAC Name |
europium(3+);trihydroxide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Eu.3H2O/h;3*1H2/q+3;;;/p-3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CQQZFSZWNXAJQN-UHFFFAOYSA-K |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[OH-].[OH-].[OH-].[Eu+3] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
EuH3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.986 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
16469-19-5 |
Source
|
| Record name | Europium hydroxide (Eu(OH)3) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=16469-19-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Europium hydroxide (Eu(OH)3) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016469195 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Europium hydroxide (Eu(OH)3) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Europium trihydroxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.036.818 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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